Cas no 2228319-26-2 (3-(azetidin-3-yloxy)-4-nitrophenol)

• Product Name: 3-(azetidin-3-yloxy)-4-nitrophenol
• CAS No: 2228319-26-2
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 5818031
• PubChem ID: 165617833
• Update Time: 2025-05-24

3-(azetidin-3-yloxy)-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-3-yloxy)-4-nitrophenol
• 2228319-26-2
• EN300-1806445

• Inchi： 1S/C9H10N2O4/c12-6-1-2-8(11(13)14)9(3-6)15-7-4-10-5-7/h1-3,7,10,12H,4-5H2
• InChI Key： AVFARSKEYKBDAX-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CC=1[N+](=O)[O-])O)C1CNC1

Computed Properties

• Exact Mass: 210.06405680g/mol
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.3Ų

Additional information on 3-(azetidin-3-yloxy)-4-nitrophenol

Comprehensive Overview of 3-(Azetidin-3-yloxy)-4-nitrophenol (CAS No. 2228319-26-2)

3-(Azetidin-3-yloxy)-4-nitrophenol, with the CAS number 2228319-26-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining an azetidine ring and a nitrophenol moiety, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

The compound's azetidine component is a four-membered nitrogen-containing heterocycle, which is increasingly explored in medicinal chemistry due to its conformational rigidity and ability to improve pharmacokinetic properties. The 4-nitrophenol group, on the other hand, is a well-known scaffold in agrochemicals and pharmaceuticals, often associated with electron-withdrawing effects that enhance reactivity. Together, these features make 3-(azetidin-3-yloxy)-4-nitrophenol a versatile building block for designing novel therapeutics.

In recent years, the demand for small-molecule intermediates like 3-(azetidin-3-yloxy)-4-nitrophenol has surged, driven by advancements in high-throughput screening and fragment-based drug design. This compound aligns with the growing trend of using heterocyclic compounds to develop targeted therapies for diseases such as cancer, diabetes, and neurodegenerative disorders. Its CAS number 2228319-26-2 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research.

From a synthetic perspective, 3-(azetidin-3-yloxy)-4-nitrophenol offers several advantages. Its azetidine ring can be functionalized further, enabling the creation of diverse derivatives with tailored biological activities. The nitrophenol group also serves as a handle for additional modifications, such as reduction to aminophenols or coupling reactions. These properties make it a preferred choice for chemists working on structure-activity relationship (SAR) studies and lead optimization.

Environmental and safety considerations are also critical when handling 3-(azetidin-3-yloxy)-4-nitrophenol. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's stability under various conditions has been studied, with findings suggesting it is suitable for long-term storage when kept in a cool, dry environment away from light.

The rise of AI-driven drug discovery has further highlighted the importance of compounds like 3-(azetidin-3-yloxy)-4-nitrophenol. Machine learning models often rely on high-quality datasets of small molecules to predict biological activity and optimize chemical structures. As such, this compound is increasingly referenced in cheminformatics and computational chemistry studies, where its properties are analyzed to identify potential drug candidates.

In summary, 3-(azetidin-3-yloxy)-4-nitrophenol (CAS No. 2228319-26-2) represents a promising tool in modern chemical and pharmaceutical research. Its unique structure, combined with its versatility and applicability in drug development, ensures its continued relevance in scientific advancements. As the field evolves, this compound is likely to play a pivotal role in the discovery of next-generation therapeutics.